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Compound of Interest

Compound Name: D-Mannonic acid-1,4-lactone

Cat. No.: B118508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

D-Mannonic acid-1,4-lactone, a sugar derivative of D-mannose, is a versatile molecule with a

growing number of applications across the pharmaceutical, cosmetic, and food industries. Its

unique chemical structure and biological activities make it a compound of significant interest for

researchers and product developers. This guide provides a comprehensive comparison of D-
Mannonic acid-1,4-lactone's performance in various applications, supported by available

experimental data and detailed methodologies.

Physicochemical Properties
D-Mannonic acid-1,4-lactone is a white crystalline solid with the molecular formula C₆H₁₀O₆

and a molecular weight of 178.14 g/mol .[1][2] It is known to be soluble in water and dimethyl

sulfoxide (DMSO).[3]

Property Value

Molecular Formula C₆H₁₀O₆

Molecular Weight 178.14 g/mol

Appearance White crystalline powder

Melting Point 153 °C

CAS Number 26301-79-1
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Applications in Enzyme Inhibition
D-Mannonic acid-1,4-lactone has been identified as an inhibitor of certain glycosidases,

enzymes that play crucial roles in various biological processes.

β-Galactosidase Inhibition
D-Mannono-1,4-lactone is known to act as an inhibitor of β-galactosidase from Escherichia coli.

[4] This inhibitory activity suggests its potential for studying the structure-function relationship of

this enzyme. While the furanose form of the sugar is believed to be contributory to its efficacy,

specific kinetic data such as the inhibition constant (Ki) for D-Mannonic acid-1,4-lactone is not

readily available in the reviewed literature.[5] For comparison, a related compound, 4-deoxy-D-

galactono-1,4-lactam, has been shown to be a competitive inhibitor of β-galactofuranosidase

with a Ki value of 88 ± 4 µM.[6]

Lysozyme Inhibition
D-Mannonic acid-1,4-lactone has also been reported to exhibit lysozyme inhibitory activity.[2]

This suggests potential applications in areas where lysozyme activity needs to be modulated.

However, detailed kinetic studies and comparisons with other lysozyme inhibitors are not

extensively documented.

Use in Synthesis of Complex Carbohydrates
D-Mannonic acid-1,4-lactone serves as a valuable building block in the chemical and

chemoenzymatic synthesis of more complex and bioactive oligosaccharides.[7][8][9] Its

structure allows it to be used as a glycosyl acceptor in glycosylation reactions.

Disaccharide Synthesis
One notable application is in the synthesis of disaccharides. For instance, 2,5,6-tri-O-benzoyl-

D-mannono-1,4-lactone has been used as a key intermediate in the synthesis of β-D-Galf-

(1→3)-D-Manp, a disaccharide present in the lipopeptidophosphoglycan (LPPG) of

Trypanosoma cruzi.

Experimental Protocol: Synthesis of β-D-Galf-(1→3)-D-Manp using a D-Mannono-1,4-lactone

derivative
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A general procedure for such a synthesis involves the condensation of a protected D-mannono-

1,4-lactone derivative with a protected galactofuranose donor, promoted by a Lewis acid like

SnCl₄. This is followed by the reduction of the lactone and subsequent deprotection steps to

yield the final disaccharide. The workflow for such a synthesis can be visualized as follows:
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Select API and Excipients

Prepare Formulations
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Place in Stability Chambers
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(HPLC for API degradation)
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Fresh Fecal Sample
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Evaluate Prebiotic Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s610438
https://chemdad.com/index.php?c=article&id=15275
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob01674f
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob01674f
https://pubmed.ncbi.nlm.nih.gov/37341126/
https://pubmed.ncbi.nlm.nih.gov/37341126/
https://pubmed.ncbi.nlm.nih.gov/33257024/
https://pubmed.ncbi.nlm.nih.gov/33257024/
https://www.mdpi.com/2218-273X/15/12/1691
https://www.benchchem.com/product/b118508#literature-review-of-d-mannonic-acid-1-4-lactone-applications
https://www.benchchem.com/product/b118508#literature-review-of-d-mannonic-acid-1-4-lactone-applications
https://www.benchchem.com/product/b118508#literature-review-of-d-mannonic-acid-1-4-lactone-applications
https://www.benchchem.com/product/b118508#literature-review-of-d-mannonic-acid-1-4-lactone-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

